
An In-depth Technical Guide to the Temperature
Stability of N42 Neodymium Magnets

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the temperature stability of N42

grade neodymium (NdFeB) magnets. Understanding the thermal characteristics of these

powerful permanent magnets is critical for applications where performance at elevated

temperatures is a key factor, such as in scientific instrumentation, medical devices, and various

research apparatuses. This document outlines the key thermal properties, presents quantitative

data in a structured format, details the experimental methodologies for thermal

characterization, and provides a visual representation of the relationship between temperature

and magnetic performance.

Introduction to N42 Magnets and Temperature
Effects
N42 grade neodymium magnets are a specific type of rare-earth magnet with a maximum

energy product of approximately 42 MGOe (MegaGauss-Oersteds).[1][2] They are widely used

due to their exceptional magnetic strength at room temperature. However, their magnetic

properties are sensitive to temperature changes.[1] Exposure to elevated temperatures can

lead to a decrease in magnetic performance, which can be categorized into two types of

losses:

Reversible Losses: This is a temporary reduction in magnetic output that occurs as the

magnet is heated. The magnetic strength returns to its original state once the magnet cools
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down to ambient temperature, provided the maximum operating temperature is not

exceeded.[3][4] For N42 magnets, a typical reversible temperature coefficient of remanence

(Br) is around -0.12% per degree Celsius rise in temperature.[3][5][6]

Irreversible Losses: When a magnet is exposed to temperatures above its maximum

operating temperature, it will suffer a permanent loss of magnetism that is not recovered

upon cooling.[4] This loss is due to a partial demagnetization of the material. The magnet

can potentially be remagnetized to regain its original strength.[4]

Permanent Losses: If a magnet is heated to its Curie Temperature, it will become completely

demagnetized, and the material's magnetic structure is permanently altered.[1][7] Re-

magnetization is not possible after reaching the Curie temperature.

Quantitative Data on Thermal Properties of N42
Magnets
The thermal performance of N42 magnets can be characterized by several key parameters. It

is important to note that "N42" can be a base grade, with several sub-grades offering enhanced

temperature resistance. These are typically denoted by a letter suffix (e.g., M, H, SH, UH, EH).

[2][8][9]

Table 1: Key Thermal Properties of Standard N42 Grade Neodymium Magnets

Property Value Units

Maximum Operating

Temperature
80[2][8][10] °C

Curie Temperature ~310[11][12] °C

Temperature Coefficient of

Remanence (α, Br)
-0.09 to -0.12[3][8][13] %/°C

Temperature Coefficient of

Intrinsic Coercivity (β, Hci)
-0.45 to -0.6[3][5][8] %/°C

Table 2: Maximum Operating Temperatures for Different N42 Series Magnets
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Magnet Grade Maximum Operating Temperature (°C)

N42 80[2][8][11][10]

N42M 100[2][8]

N42H 120[2][8][10]

N42SH 150[2][8][10]

N42UH 180[2][8][10]

N42EH 200[8]

Experimental Protocols for Thermal
Characterization
The determination of the temperature-dependent magnetic properties of N42 magnets involves

precise measurements using specialized equipment. The primary method for this

characterization is the measurement of the demagnetization curve (also known as the B-H or

hysteresis curve) at various temperatures.

3.1. Measurement of Demagnetization Curves using a Vibrating Sample Magnetometer (VSM)

A Vibrating Sample Magnetometer (VSM) is a highly sensitive instrument used to measure the

magnetic properties of materials. To evaluate the thermal stability of an N42 magnet, the VSM

is equipped with a furnace or a cryostat to control the sample's temperature.

Methodology:

Sample Preparation: A small, regularly shaped sample of the N42 magnet is prepared. The

dimensions and mass of the sample are precisely measured.

Mounting: The sample is mounted on a sample holder, which is attached to a transducer that

vibrates the sample vertically.

Temperature Control: The sample is placed inside a temperature-controlled chamber

(furnace or cryostat). The temperature is set to the desired measurement point and allowed

to stabilize.
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Magnetic Field Application: An external magnetic field is applied using an electromagnet. The

field is slowly swept from a large positive value (saturating the magnet) to a large negative

value and back to the starting positive value.

Signal Detection: As the magnetized sample vibrates, it induces a voltage in a set of pick-up

coils. This voltage is proportional to the magnetic moment of the sample.

Data Acquisition: A computer records the induced voltage from the pick-up coils and the

corresponding applied magnetic field from a Hall probe or other field sensor.

Hysteresis Loop Plotting: The collected data is used to plot the hysteresis loop (M vs. H) or

the demagnetization curve (B vs. H in the second quadrant).

Parameter Extraction: Key magnetic properties such as Remanence (Br), Coercivity (Hc),

and Intrinsic Coercivity (Hci) are extracted from the plotted curve.

Temperature Cycling: The process is repeated at various temperatures to determine the

temperature coefficients of Br and Hci and to identify the maximum operating temperature.

3.2. Measurement using a Pulsed Field Magnetometer (PFM)

A Pulsed Field Magnetometer (PFM) is another instrument used to characterize permanent

magnets, particularly those with very high coercivity. It applies a very strong, short-duration

magnetic field pulse to the sample.

Methodology:

Sample Placement: The N42 magnet sample is placed in a sample holder within a set of

pick-up coils.

Temperature Control: The sample holder and coil assembly can be placed within a

temperature-controlled environment.

Field Pulse Application: A capacitor bank is discharged through a magnetizing coil,

generating a strong magnetic field pulse that first saturates the magnet and then drives it into

the second quadrant of the hysteresis loop.
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Data Measurement: The changing magnetic flux from the sample during the pulse induces a

voltage in the pick-up coils. This signal is integrated to determine the magnetic moment of

the sample as a function of the applied field.

Demagnetization Curve Generation: The data is processed to generate the demagnetization

curve. To account for eddy currents induced in conductive magnets like NdFeB,

measurements are often taken at different pulse durations, and the results are extrapolated

to a zero-rate condition.

Temperature-Dependent Analysis: Measurements are repeated at different temperatures to

assess the thermal stability of the magnet.

Visualizing Temperature Effects on N42 Magnets
The following diagrams illustrate the key relationships and workflows described in this guide.
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Caption: Relationship between temperature and magnetic properties of N42 magnets.
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Caption: Experimental workflow for VSM measurement of magnetic properties vs. temperature.

Conclusion
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The temperature stability of N42 magnets is a critical consideration in their application. While

offering high magnetic performance at ambient temperatures, their properties degrade with

increasing heat. Standard N42 grade magnets are suitable for applications up to 80°C. For

higher temperature environments, specially alloyed grades such as N42SH or N42UH are

necessary. The choice of magnet grade should be carefully considered based on the

operational temperature range of the intended application to avoid irreversible performance

degradation. The experimental protocols outlined provide a framework for the precise

characterization of these thermal behaviors, ensuring the reliability of devices and systems that

rely on these powerful magnetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Temperature
Stability of N42 Neodymium Magnets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3268316#temperature-stability-of-n42-magnets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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